4-methoxy-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 4-methoxy-N-[6-methyl-2-(4-methylphenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C22H20N4O2/c1-14-4-8-17(9-5-14)26-24-20-12-15(2)19(13-21(20)25-26)23-22(27)16-6-10-18(28-3)11-7-16/h4-13H,1-3H3,(H,23,27)
• InChI Key: MNJVZFYTWPTLAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

4-methoxy-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MMB or MMB-4, and it belongs to the class of benzotriazole derivatives. MMB-4 has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of MMB-4 as a photosensitizer involves the absorption of light energy by the benzotriazole moiety, which leads to the production of singlet oxygen. Singlet oxygen is a highly reactive species that can cause damage to cellular components, including lipids, proteins, and DNA. This damage can ultimately lead to cell death.
Biochemical and Physiological Effects:
In addition to its potential applications in PDT, MMB-4 has been found to exhibit a range of biochemical and physiological effects. For example, MMB-4 has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have a range of effects on the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMB-4 in lab experiments is its high solubility in water, which makes it easy to work with. Additionally, MMB-4 has been found to be relatively stable under a range of conditions, which makes it a reliable reagent for experiments. However, one limitation of MMB-4 is its high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on MMB-4. One area of interest is the development of more efficient synthesis methods for MMB-4, which could help to reduce its cost and increase its availability. Another area of interest is the exploration of MMB-4's potential applications in other areas of scientific research, such as imaging and sensing. Additionally, further studies are needed to fully understand the mechanism of action of MMB-4 as a photosensitizer, which could help to optimize its use in PDT and other therapeutic applications.

Synthesis Methods

The synthesis of MMB-4 involves the reaction of 4-methoxybenzoic acid with 4-methylphenylhydrazine to form the corresponding hydrazone. This hydrazone is then reacted with 6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazole-5-carboxylic acid to obtain the final product, MMB-4.

Scientific Research Applications

MMB-4 has been extensively studied for its potential applications in scientific research. One of the most promising applications of MMB-4 is in the field of photodynamic therapy (PDT). PDT is a non-invasive treatment that involves the use of a photosensitizer, which is activated by light to produce reactive oxygen species that can destroy cancer cells. MMB-4 has been found to be an effective photosensitizer for PDT, and it has shown promising results in preclinical studies.